(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(5-methylisoxazol-4-yl)methanone

• IUPAC Name: (5-methyl-1,2-oxazol-4-yl)-[4-(triazol-1-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C12H15N5O2/c1-9-11(8-14-19-9)12(18)16-5-2-10(3-6-16)17-7-4-13-15-17/h4,7-8,10H,2-3,5-6H2,1H3
• InChI Key: XHQUUNQDOXSZFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)N2CCC(CC2)N3C=CN=N3
• Molecular Formula: C12H15N5O2
• Molecular Weight: 261.28 g/mol

Description

The compound “(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(5-methylisoxazol-4-yl)methanone” is a complex organic molecule. It contains a triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The triazole ring is attached to a piperidine ring, which is a six-membered ring with one nitrogen atom. The molecule also contains an isoxazole ring, which is a five-membered ring with one oxygen atom, one nitrogen atom, and three carbon atoms.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

. This compound’s unique structure may contribute to its potential as a drug candidate. Researchers have explored its interactions with biological targets, including enzymes and receptors. For instance, computational studies have predicted its interaction with acetylcholinesterase (AChE), a key enzyme involved in Alzheimer’s disease. Understanding these interactions can guide the development of new therapeutic options for neurodegenerative conditions.